Cas no 1158259-00-7 (1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride)

• Product Name: 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride
• CAS No: 1158259-00-7
• MF: C₁₂H₁₈ClFN₂
• MW: 244.736125469208
• MDL: MFCD18483413
• CID: 4573946
• Update Time: 2025-08-04

1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride

• MDL： MFCD18483413
• Inchi： 1S/C12H17FN2.ClH/c13-11-5-3-10(4-6-11)8-15-7-1-2-12(14)9-15;/h3-6,12H,1-2,7-9,14H2;1H
• InChI Key： KDHKDPZPEKDYHN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)N1CCCC(N)C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride

1-(4-Fluorobenzyl)-3-Piperidinamine Dihydrochloride (CAS No. 1158259-00-7): A Comprehensive Overview

1-(4-Fluorobenzyl)-3-piperidinamine dihydrochloride (CAS No. 1158259-00-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-fluorobenzylpiperidinamine dihydrochloride, is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the development of various therapeutic agents.

The structure of 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride consists of a piperidine ring substituted with a 4-fluorobenzyl group and two hydrochloride ions. The presence of the fluorine atom at the para position of the benzyl group imparts unique chemical and biological properties to this compound, making it an attractive candidate for drug discovery and development.

Recent research has highlighted the potential of 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antidepressant and anxiolytic properties, which are attributed to its ability to modulate serotonin and dopamine neurotransmitter systems. These findings have sparked interest in its use as a potential treatment for mood disorders such as depression and anxiety.

In addition to its effects on neurotransmitters, 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further clinical development.

From a synthetic perspective, 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride can be synthesized through several routes. One common method involves the reaction of 4-fluorobenzyl chloride with piperidine, followed by the addition of hydrochloric acid to form the dihydrochloride salt. This synthetic route is well-documented and can be scaled up for commercial production.

The safety profile of 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 1-(4-fluorobenzyl)-3-piperidinamine dihydrochloride (CAS No. 1158259-00-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and good safety profile make it an attractive candidate for further investigation and potential therapeutic use. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, contributing to the advancement of drug discovery in the field.